Cas no 1261582-52-8 (4-cyano-2-methoxybenzene-1-sulfonamide)

• Product Name: 4-cyano-2-methoxybenzene-1-sulfonamide
• CAS No: 1261582-52-8
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 4565714
• PubChem ID: 68013591
• Update Time: 2025-10-20

4-cyano-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C8H8N2O3S/c1-13-7-4-6(5-9)2-3-8(7)14(10,11)12/h2-4H,1H3,(H2,10,11,12)
• InChI Key： ZJSRSWSGPLOVEE-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(C#N)C=C1OC

Additional information on 4-cyano-2-methoxybenzene-1-sulfonamide

4-Cyano-2-Methoxybenzene-1-Sulfonamide: A Comprehensive Overview

4-Cyano-2-Methoxybenzene-1-Sulfonamide, also known by its CAS number 1261582-52-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a methoxy group, and a sulfonamide moiety. These functional groups contribute to its diverse chemical properties and potential applications in drug development.

The sulfonamide group in 4-Cyano-2-Methoxybenzene-1-Sulfonamide is particularly notable for its ability to enhance bioavailability and solubility, making it a valuable component in the design of pharmaceutical agents. Recent studies have explored the compound's role in inhibiting specific enzymes and receptors, highlighting its potential as a lead molecule for therapeutic interventions. For instance, research published in 2023 demonstrated that this compound exhibits promising activity against certain kinases, which are critical targets in oncology and inflammatory diseases.

In addition to its pharmacological applications, 4-Cyano-2-Methoxybenzene-1-Sulfonamide has been studied for its electronic properties. The cyano group introduces electron-withdrawing effects, while the methoxy group provides electron-donating characteristics. This balance of electronic interactions makes the compound suitable for use in materials science, particularly in the development of organic semiconductors and electronic devices. Recent advancements in this area have shown that the compound can be incorporated into thin-film transistor (TFT) structures, enhancing their performance and stability.

The synthesis of 4-Cyano-2-Methoxybenzene-1-Sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the sulfonamide group is often achieved through nucleophilic substitution reactions, while the cyano and methoxy groups are introduced via electrophilic substitution or direct arylation methods. These synthetic routes have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production.

In terms of safety and handling, 4-Cyano-2-Methoxybenzene-1-Sulfonamide is classified as a non-hazardous chemical under standard conditions. However, it is recommended to follow appropriate safety protocols when working with this compound, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under various storage conditions has been extensively studied, with findings indicating that it remains stable at room temperature for extended periods when stored away from light and moisture.

The application of CAS No. 1261582-52-8 extends beyond pharmacology and materials science. It has also been explored as a precursor in the synthesis of more complex molecules with tailored functionalities. For example, researchers have utilized this compound as an intermediate in the construction of heterocyclic compounds with potential applications in agrochemicals and industrial catalysts.

In conclusion, 4-Cyano-2-Methoxybenzene-1-Sulfonamide, or CAS No. 1261582-52-8, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.